Cas no 16889-72-8 (Tert-butyl 2-methylpropanoate)

Tert-butyl 2-methylpropanoate is an ester compound characterized by its tert-butyl and isobutyrate functional groups. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The tert-butyl group enhances steric hindrance, improving stability and selectivity in reactions such as esterifications and alkylations. Its low volatility and moderate reactivity make it suitable for controlled synthetic processes. The compound is typically used under inert conditions due to its sensitivity to hydrolysis. Its well-defined structure and high purity ensure consistent performance in fine chemical applications, making it a valuable reagent in research and industrial settings.

Tert-butyl 2-methylpropanoate structure

Product Name:Tert-butyl 2-methylpropanoate

CAS No:16889-72-8

MF:C₈H₁₆O₂

MW:144.211442947388

CID:121964

PubChem ID:519334

Update Time:2025-05-27

Tert-butyl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

- Propanoic acid,2-methyl-, 1,1-dimethylethyl ester
- tert-butyl 2-methylpropionate
- TERT-BUTYL ISOBUTYRATE
- tert-butyl 2-methylpropanoate
- t-butyl isobutyrate
- Propanoic acid, 2-methyl-, 1,1-dimethylethyl ester
- Isobutyric acid tert-butyl ester
- Isobutyric acid, tert-butyl ester
- tert-butyl-2-methylpropanoate
- methyl-propionic acid-tert-butyl ester
- NE26959
- Z1328787808
- Tert-butyl 2-methylpropanoate
- Inchi： 1S/C8H16O2/c1-6(2)7(9)10-8(3,4)5/h6H,1-5H3
- InChI Key： KVWOTUDBCFBGFJ-UHFFFAOYSA-N
- SMILES： O(C(C(C)C)=O)C(C)(C)C

Computed Properties

Exact Mass: 144.11508
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 120
XLogP3: 2.1
Topological Polar Surface Area: 26.3

Experimental Properties

PSA: 26.3

Tert-butyl 2-methylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-133122-0.05g	tert-butyl 2-methylpropanoate	16889-72-8	95%	0.05g	$101.0	2023-05-03
Enamine	EN300-133122-0.1g	tert-butyl 2-methylpropanoate	16889-72-8	95%	0.1g	$152.0	2023-05-03
Enamine	EN300-133122-0.25g	tert-butyl 2-methylpropanoate	16889-72-8	95%	0.25g	$216.0	2023-05-03
Enamine	EN300-133122-0.5g	tert-butyl 2-methylpropanoate	16889-72-8	95%	0.5g	$407.0	2023-05-03
Enamine	EN300-133122-1.0g	tert-butyl 2-methylpropanoate	16889-72-8	95%	1g	$528.0	2023-05-03
Enamine	EN300-133122-2.5g	tert-butyl 2-methylpropanoate	16889-72-8	95%	2.5g	$1034.0	2023-05-03
Enamine	EN300-133122-5.0g	tert-butyl 2-methylpropanoate	16889-72-8	95%	5g	$1530.0	2023-05-03
Enamine	EN300-133122-10.0g	tert-butyl 2-methylpropanoate	16889-72-8	95%	10g	$2269.0	2023-05-03
TRC	B424068-10mg	tert-butyl 2-methylpropanoate	16889-72-8		10mg	$ 50.00	2022-06-07
TRC	B424068-50mg	tert-butyl 2-methylpropanoate	16889-72-8		50mg	$ 160.00	2022-06-07